Cas no 89036-66-8 ((2-aminopropyl)hydrazine)

• Product Name: (2-aminopropyl)hydrazine
• CAS No: 89036-66-8
• MF: C₃H₁₁N₃
• MW: 89.1395399570465
• MDL: MFCD19214462
• CID: 4296860
• PubChem ID: 13183609
• Update Time: 2025-10-28

(2-aminopropyl)hydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine, 1-hydrazino-
• 2-Propanamine, 1-hydrazinyl-
• (2-aminopropyl)hydrazine
• 89036-66-8
• BDVMSBKOYCTGFM-UHFFFAOYSA-N
• AKOS006349530
• 2-aminopropylhydrazine
• EN300-200299

• MDL： MFCD19214462
• Inchi： 1S/C3H11N3/c1-3(4)2-6-5/h3,6H,2,4-5H2,1H3
• InChI Key： BDVMSBKOYCTGFM-UHFFFAOYSA-N
• SMILES： C(NN)C(N)C

Computed Properties

• Exact Mass: 89.095297364Da
• Monoisotopic Mass: 89.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 29.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 64.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Hydrazines and derivatives Alkylhydrazines

Additional information on (2-aminopropyl)hydrazine

Introduction to (2-Aminopropyl)Hydrazine (CAS No. 89036-66-8)

(2-Aminopropyl)hydrazine, also known as 2-(hydrazinyl)propanamine, is a chemical compound with the CAS registry number 89036-66-8. This compound belongs to the class of hydrazines, which are organic compounds containing a hydrazine group (-NH-NH2). The molecular formula of (2-aminopropyl)hydrazine is C3H10N4, and its molecular weight is approximately 94.15 g/mol. The compound is a colorless liquid with a pungent odor and is sparingly soluble in water but soluble in ethanol and ether.

The synthesis of (2-aminopropyl)hydrazine typically involves the reaction of propylamine with hydrazoic acid (HN3) under specific conditions. This reaction is a well-established method for producing hydrazines from primary amines. The product, (2-aminopropyl)hydrazine, is an important intermediate in various chemical reactions and has found applications in several fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the potential of (2-aminopropyl)hydrazine as a building block for the synthesis of bioactive molecules. For instance, researchers have utilized this compound to develop novel anti-inflammatory agents and anticancer drugs. Its ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry and catalysis.

In the pharmaceutical industry, (2-aminopropyl)hydrazine has been employed as an intermediate in the synthesis of various drugs, including antihistamines and antidepressants. Its role as a precursor in drug design underscores its importance in medicinal chemistry. Moreover, the compound has been investigated for its potential in targeted drug delivery systems, where it serves as a linking agent between drug molecules and targeting moieties.

The agrochemical sector has also benefited from the use of (2-aminopropyl)hydrazine. It has been used as an intermediate in the synthesis of herbicides and fungicides, contributing to crop protection and yield enhancement. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

In materials science, (2-aminopropyl)hydrazine has been explored for its applications in polymer chemistry and nanotechnology. Its ability to act as a crosslinking agent has made it useful in the development of high-performance polymers and composite materials. Additionally, it has been utilized in the synthesis of metal-organic frameworks (MOFs), which are promising materials for gas storage and catalysis.

The versatility of (2-aminopropyl)hydrazine lies in its ability to participate in multiple types of chemical reactions, including nucleophilic substitutions, condensations, and cyclizations. These reactions enable the formation of diverse structures with tailored properties, making it an indispensable tool in modern organic synthesis.

In conclusion, (2-Aminopropyl)hydrazine (CAS No. 89036-66-8) is a versatile compound with wide-ranging applications across various industries. Its role as an intermediate in drug discovery, agrochemicals, and materials science highlights its significance in contemporary chemical research. As new applications continue to emerge, this compound remains at the forefront of innovative chemical developments.